Cas no 941996-05-0 (N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide)

• Product name: N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 941996-05-0
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5506302
• PubChem ID: 18583977

N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-allyloxalamide
• N'-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N-prop-2-enyloxamide
• F2764-0182
• AKOS024678742
• N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide
• 941996-05-0
• N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C13H20N2O4/c1-2-7-14-11(16)12(17)15-8-10-9-18-13(19-10)5-3-4-6-13/h2,10H,1,3-9H2,(H,14,16)(H,15,17)
• InChI Key： LBZMWQXEOTWAAC-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NCC=C)=O)=O)COC21CCCC2

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide

Introduction to N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941996-05-0)

N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide, identified by its CAS number 941996-05-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate spirocyclic structure and amide functional groups, presents a unique framework for further exploration in drug discovery and molecular chemistry.

The< strong>N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide structure combines a spirocyclic dioxane ring with a propenyl group, creating a versatile scaffold that can interact with various biological targets. The presence of amide bonds not only contributes to the compound's solubility and stability but also opens up possibilities for hydrogen bonding interactions, which are crucial in the design of bioactive molecules.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural properties and potential applications in medicinal chemistry. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity when interacting with biological targets. The< strong>1,4-dioxaspiro[4.4]nonan-2-yl moiety in this compound contributes to its structural complexity and may play a pivotal role in modulating its biological activity.

Current research in the field of drug development has highlighted the importance of molecular diversity in identifying novel therapeutic agents. The< strong>N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide compound exemplifies this trend by incorporating multiple functional groups that can be tailored for specific biological interactions. The propenyl group, for instance, can participate in π-stacking interactions or engage in hydrophobic interactions with target proteins.

The pharmacological potential of this compound has not been extensively explored, but preliminary studies suggest that it may exhibit interesting biological activities. The combination of a spirocyclic core and amide functionalities makes it a promising candidate for further investigation in areas such as enzyme inhibition and receptor binding studies. Additionally, the< strong>941996-05-0CAS number provides a unique identifier for researchers to track and reference this compound in their studies.

In the context of modern drug discovery, computational methods have become increasingly important for predicting the biological activity of molecules. Advanced computational techniques, such as molecular docking and virtual screening, can be employed to evaluate the potential interactions between< strong>N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide and various biological targets. These methods can help researchers prioritize compounds for experimental validation and optimize their structures for improved efficacy.

The synthesis of< strong>N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(prop-2-en-1-yl)ethanediamide presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure the correct stereochemistry is maintained. However, once synthesized, this compound can serve as a valuable building block for generating novel derivatives with enhanced biological properties.

In conclusion, the< strong>N'-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)-N-(propenyl)ethanediamide (CAS No. 94199605) is a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.